3,4-Dimethoxyfuran

• CAS No.: 58928-51-1
• Molecular Formula: C6H8O3
• Molecular Weight: 128.13 g/mol
• IUPAC Name: 3,4-dimethoxyfuran
• InChI: InChI=1S/C6H8O3/c1-7-5-3-9-4-6(5)8-2/h3-4H,1-2H3
• InChI Key: XMQKSJKQQVYMEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=COC=C1OC

Description

3,4-Dimethoxyfuran is an organic compound belonging to the furan family It is characterized by the presence of two methoxy groups attached to the 3rd and 4th positions of the furan ring

Synthetic Routes and Reaction Conditions:

Catalytic Hydrogenation: One common method for synthesizing this compound involves the catalytic hydrogenation of 2,5-dihydro-2,5-dimethoxyfuran. This process typically uses a catalyst such as palladium on carbon (Pd/C) under hydrogen gas at elevated pressures and temperatures.

Electrolytic Oxidation: Another method involves the electrolytic oxidation of furan in the presence of methanol and ammonium bromide. This method is advantageous due to its simplicity and high yield.

Industrial Production Methods: Industrial production of this compound often employs large-scale catalytic hydrogenation processes due to their efficiency and scalability. The use of continuous flow reactors and advanced catalytic systems ensures high purity and yield of the final product.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form various oxygenated derivatives.

Reduction: Reduction reactions can convert this compound into its corresponding dihydrofuran derivatives.

Substitution: The compound can participate in substitution reactions, particularly electrophilic aromatic substitution, where the methoxy groups direct incoming electrophiles to the furan ring.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Electrophiles such as bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed:

Oxidation: Formation of 3,4-dimethoxy-2,5-dihydroxyfuran.

Reduction: Formation of 3,4-dimethoxytetrahydrofuran.

Substitution: Formation of halogenated derivatives like 3,4-dimethoxy-2-bromofuran.

Scientific Research Applications

3,4-Dimethoxyfuran has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules, particularly in the formation of oxygenated biphenyls through Diels-Alder reactions.

Biology: The compound is studied for its potential biological activity, including its role as a precursor in the synthesis of bioactive molecules.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug design, particularly for its antioxidant properties.

Industry: It is used in the production of polymers and as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 3,4-dimethoxyfuran in chemical reactions often involves the activation of the furan ring through the electron-donating effects of the methoxy groups. This activation facilitates various cycloaddition and substitution reactions. In biological systems, the compound may interact with molecular targets through hydrogen bonding and π-π interactions, influencing various biochemical pathways .

Comparison with Similar Compounds

2,5-Dimethoxyfuran: Similar in structure but differs in the position of methoxy groups.

2,3-Dimethoxybutadiene: Shares the methoxy functional groups but has a different core structure.

2,5-Dimethoxytetrahydrofuran: A reduced form of 3,4-dimethoxyfuran with additional hydrogen atoms.

Uniqueness: this compound is unique due to its specific substitution pattern on the furan ring, which imparts distinct reactivity and stability compared to its analogs. This uniqueness makes it a valuable compound in synthetic organic chemistry and various research applications.